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Compound of Interest

Compound Name: 3-Undecanone

CAS No.: 2216-87-7

Cat. No.: B1584539 Get Quote

Executive Summary & Scientific Rationale
Effective waste management of 3-Undecanone (Methyl Nonyl Ketone) requires a nuanced

understanding of its physicochemical properties. Unlike lower molecular weight ketones (e.g.,

acetone, MEK), 3-Undecanone has a high flash point (~84°C), placing it outside the federal

RCRA definition of an "Ignitable" (D001) waste.[1][2] However, its significant lipophilicity and

aquatic toxicity necessitate strict containment protocols.

The Core Directive: Do not treat 3-Undecanone as a benign solvent. While it may not trigger

the D001 waste code in its pure form, it is an aquatic toxin and a combustible liquid. The

standard disposal pathway is high-temperature incineration via a licensed hazardous waste

facility.

Chemical Profile & Hazard Assessment
To validate the disposal logic, we must first establish the chemical constraints.

Table 1: Physicochemical Properties Relevant to
Disposal
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Property Value Operational Implication

CAS Number 112-12-9
Unique identifier for waste

manifesting.[1][2]

Flash Point ~84°C (183°F)
Combustible, but not RCRA

"Ignitable" (<60°C).[1][2]

Water Solubility Insoluble (<0.1 g/L)

Strict Drain Ban. Will phase-

separate and bioaccumulate.

[1][2]

Specific Gravity ~0.825 g/mL
Lighter than water; will float in

aqueous traps.[1][2]

GHS Classification Aquatic Acute 1 / Chronic 1

Primary Hazard:

Environmental toxicity

(H400/H410).[1][2][3]

Reactivity Stable
Incompatible with strong

oxidizing agents.[1][2]

The "D001" Nuance
Many laboratories default to classifying all ketones as D001 (Ignitable).

Fact: 3-Undecanone has a flash point > 60°C.[4][5]

Implication: It does not technically meet the 40 CFR 261.21 criteria for D001 unless mixed

with lower flashpoint solvents.

Best Practice: Despite this, manage it within the Non-Halogenated Organic Solvent stream to

ensure incineration, which destroys the organic backbone and prevents environmental

release.

Disposal Workflow & Segregation
This protocol ensures compliance with EPA regulations and minimizes the risk of cross-reaction

in waste drums.
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Step 1: Stream Selection
Do not mix 3-Undecanone with:

Concentrated Oxidizers (e.g., Nitric Acid, Peroxides)

Risk of exothermic reaction.

Aqueous Acid/Base streams

It will form an immiscible organic layer, complicating treatment.

Correct Stream: Non-Halogenated Organic Solvents (High BTU Waste).

Step 2: Containerization
Material: High-Density Polyethylene (HDPE) or Borosilicate Glass.

Headspace: Leave at least 10% headspace to accommodate thermal expansion, even

though vapor pressure is low.

Closure: Cap must be chemically resistant (polypropylene or phenolic with PTFE liner).

Step 3: Labeling
Even if not federally regulated as RCRA hazardous in your specific concentration, label clearly

to protect downstream handlers.

Tag: "Non-Halogenated Organic Waste"

Constituents: Explicitly list "3-Undecanone" (do not just write "Ketones").

Hazard Checkbox: Mark "Toxic" (due to aquatic toxicity) and "Combustible" (if applicable on

your label format).

Step 4: Waste Handoff
Transfer to your facility's EHS accumulation area. The final disposal method by the vendor will

be fuel blending or incineration.
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Visualized Workflows
Diagram 1: Waste Stream Decision Matrix
This logic gate ensures the researcher selects the correct disposal path based on mixture

composition.

Start: Waste Containing 3-Undecanone

Is it mixed with other solvents?

Does mixture contain Halogens?
(DCM, Chloroform, etc.)

Yes

Stream C: Combustible Non-Halogenated
(Non-RCRA Regulated / State Regulated)

No (Pure 3-Undecanone)

Is mixture Flash Point < 60°C?

No

Stream A: Halogenated Organic Waste
(Incineration)

Yes

Stream B: Flammable Non-Halogenated
(D001 - Fuel Blending)

Yes No

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing 3-Undecanone waste based on co-contaminants.

Spill Management Protocol
Scenario: A 500mL bottle of 3-Undecanone shatters on the lab floor.

Immediate Action (The "S.I.N." Rule)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1584539?utm_src=pdf-body-img
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/product/b1584539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety: Alert personnel. Remove ignition sources (Hot plates, Bunsen burners). Reason:

While flash point is high, a spread liquid has high surface area and can ignite if heated.[1]

Isolate: Block off the area.

Notify: Contact EHS if the spill exceeds 1 Liter or enters a drain.

Cleanup Procedure
PPE: Nitrile gloves (standard thickness is sufficient for short contact), lab coat, safety

goggles.

Containment: Use vermiculite, sand, or polypropylene pads.

Note: Do not use combustible materials like sawdust.

Absorption: Cover the spill from the outside in to prevent spreading.

Disposal of Debris: Scoop saturated absorbent into a wide-mouth jar or heavy-duty bag.

Label as "Debris contaminated with 3-Undecanone."

Decontamination: Wash the surface with a detergent solution (soap and water).

Mechanism:[3][6][7] Since 3-Undecanone is lipophilic (insoluble), water alone will not

clean it. The surfactant in the soap is required to emulsify the residue.

Diagram 2: Spill Response Workflow

Spill Detected Assess Volume & Location Remove Ignition Sources Apply Inert Absorbent
(Vermiculite/Sand) Collect into Sealed Container

Wash Area with Detergent

Label as Hazardous Waste

Click to download full resolution via product page

Figure 2: Sequential workflow for managing minor laboratory spills.
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Regulatory & Transport Classification
When preparing the waste for transport (via your vendor), accurate classification prevents

rejection.

UN Number: UN3082 (if designated Environmentally Hazardous) or UN1224 (if mixed with

flammables).

Proper Shipping Name: Environmentally hazardous substance, liquid, n.o.s. (3-
Undecanone).

Note: If pure, it is often regulated under Class 9 for transport due to aquatic toxicity, even if

not a Class 3 Flammable Liquid.

Packing Group: III

Self-Validating Check: Before sealing the waste container, verify:

Is the pH neutral? (Ketones are neutral; extreme pH implies contamination).

Is the liquid clear/yellowish? (Precipitates suggest incompatibility).

Is the label legible and complete?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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